Cas no 1432620-08-0 ((2R)-1-CYCLOPROPYLPROPAN-2-OL)

• Product name: (2R)-1-CYCLOPROPYLPROPAN-2-OL
• CAS No: 1432620-08-0
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 4599438
• PubChem ID: 75539611

(2R)-1-CYCLOPROPYLPROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• (2R)-1-CYCLOPROPYLPROPAN-2-OL
• Cyclopropaneethanol, α-methyl-, (αR)-

• Inchi： 1S/C6H12O/c1-5(7)4-6-2-3-6/h5-7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： KNQQUHYWTTUEQJ-RXMQYKEDSA-N
• SMILES： C(C1CC1)[C@H](O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2R)-1-CYCLOPROPYLPROPAN-2-OL

In-Depth Analysis of (2R)-1-CYCLOPROPYLPROPAN-2-OL (CAS No. 1432620-08-0): Properties, Applications, and Industry Trends

The compound (2R)-1-CYCLOPROPYLPROPAN-2-OL (CAS No. 1432620-08-0) is a chiral alcohol featuring a cyclopropyl group, which has garnered significant attention in pharmaceutical and fine chemical industries. Its unique stereochemical configuration and functional group compatibility make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in asymmetric synthesis and chiral auxiliaries, aligning with the growing demand for enantioselective catalysts in drug development.

One of the most searched questions about (2R)-1-CYCLOPROPYLPROPAN-2-OL revolves around its synthetic routes. Current methodologies often involve enantioselective reduction of corresponding ketones or enzymatic resolution, reflecting the industry's shift toward sustainable chemistry. The compound's thermodynamic stability and solubility profile (e.g., in polar aprotic solvents) are also hot topics, particularly for formulators optimizing reaction conditions for API intermediates.

In the context of green chemistry, (2R)-1-CYCLOPROPYLPROPAN-2-OL is being studied for its potential in biocatalytic processes. A 2023 study highlighted its compatibility with engineered ketoreductases, reducing reliance on traditional metal catalysts. This aligns with the ESG (Environmental, Social, and Governance) trends dominating chemical R&D, where users frequently search for "eco-friendly chiral synthesis" or "low-waste stereoselective methods".

The pharmacophore potential of this compound is another focal point. Its cyclopropyl motif is known to enhance metabolic stability in drug candidates, making it valuable for central nervous system (CNS) therapeutics and antiviral agents. Patent analyses reveal its incorporation in protease inhibitor scaffolds, addressing search trends like "chiral building blocks for antiviral drugs".

From a commercial perspective, 1432620-08-0 is classified as a high-value fine chemical, with purity grades (>98% ee) commanding premium pricing. Supply chain discussions often center on "scalable production of enantiopure cyclopropanols", reflecting industry needs. Analytical challenges, such as chiral HPLC method development for quality control, are also frequently queried in technical forums.

Emerging applications include its use in liquid crystal formulations and advanced material science, where the cyclopropyl group's conformational rigidity improves performance. This multidisciplinary relevance—from medicinal chemistry to functional materials—explains the compound's growing presence in cross-disciplinary research papers and precompetitive collaborations.

Regulatory-wise, (2R)-1-CYCLOPROPYLPROPAN-2-OL benefits from not being classified under restricted categories, facilitating global trade. However, proper handling protocols for air/moisture-sensitive chiral alcohols remain critical, as indicated by search terms like "storage conditions for optically active intermediates".